BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Preparing Jak-IN-27 Stock
Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jak-IN-27

Cat. No.: B12397655

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jak-IN-27 is a potent, orally active small molecule inhibitor of the Janus kinase (JAK) family.[1]
[2] It demonstrates high selectivity for Tyrosine Kinase 2 (TYK2) and JAK1, with moderate
activity against JAK3.[1][2] These kinases are critical components of the JAK-STAT signaling
pathway, which transduces signals for a wide array of cytokines, interferons, and growth factors
involved in immunity and inflammation.[3][4] By inhibiting these kinases, Jak-IN-27 effectively
blocks the downstream phosphorylation of Signal Transducer and Activator of Transcription
(STAT) proteins, preventing their translocation to the nucleus and subsequent modulation of
gene transcription.[1][3] This mechanism makes Jak-IN-27 a valuable tool for investigating
autoimmune diseases, inflammatory conditions, and certain cancers.[3] Proper preparation of a
stable, concentrated stock solution is the first critical step for accurate and reproducible in vitro
and in vivo experimental results.

Data Presentation
Chemical and Physical Properties of Jak-IN-27
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Property Value Reference
Molecular Formula C20H21F2N7O [2]
Molecular Weight 413.42 g/mol [2]

CAS Number 2673176-36-6 [2]
Appearance Solid

Purity >95% (HPLC Recommended)

Solubility and Storage of Jak-IN-27

. Recommended
Solvent Solubility . Reference
Storage Conditions

Soluble (Quantitative

Dimethyl Sulfoxide data not specified; test )
) -80°C for solution [1]
(DMSO) for desired
concentration)
) -20°C, protect from
Solid Compound N/A [1]

light

Experimental Protocols
Protocol: Preparation of a 10 mM Jak-IN-27 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Jak-IN-27, a commonly
used concentration for in vitro assays.

Objective: To prepare a 10 mM stock solution of Jak-IN-27 in high-quality, anhydrous Dimethyl
Sulfoxide (DMSO).

Materials:

o Jak-IN-27 powder (MW: 413.42 g/mol )
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e Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
» Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials
o Pipette tips

Equipment:

Calibrated analytical balance

Fume hood

Vortex mixer

Calibrated micropipettes

Safety Precautions:

Jak-IN-27 is a potent bioactive compound. The toxicological properties have not been fully
investigated.[5]

e Always handle the solid powder and DMSO solution inside a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

» Avoid inhalation of the powder and direct contact with skin or eyes.[5] In case of contact,
wash the affected area thoroughly with water.[5]

Procedure:

o Equilibrate Reagents: Allow the vial of Jak-IN-27 powder to warm to room temperature
before opening to prevent condensation of moisture.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/9g)
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o Example for 1 mL of 10 mM stock:
o Mass (mg) = 0.010 mol/L x 0.001 L x 413.42 g/mol x 1000 mg/g

o Mass (mg) =4.13 mg

e Weighing: Carefully weigh out the calculated amount (e.g., 4.13 mg) of Jak-IN-27 powder on
an analytical balance.

e Dissolution:
o Add the weighed Jak-IN-27 powder to a sterile vial.

o Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the
vial.

o Cap the vial tightly.

e Mixing: Vortex the solution for 1-2 minutes or until the solid is completely dissolved. A clear
solution should be obtained. If precipitation occurs, gentle warming in a water bath (37°C)
may aid dissolution.

 Aliquoting and Labeling:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile, light-protected vials.

o Clearly label each aliquot with the compound name (Jak-IN-27), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Storage: Store the aliquots at -80°C for long-term stability.[1] When needed, thaw a single
aliquot and use it for the experiment. Discard any unused portion of the thawed aliquot.

Visualizations
Signaling Pathway
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-27.

Experimental Workflow
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1. Calculate Mass
(e.g., 4.13 mg for 1mL of 10mM)

2. Weigh Jak-IN-27 Powder

3. Add DMSO
(e.g., 1 mL)

4. Vortex Until Dissolved

5. Aliquot into Single-Use Vials

6. Store at -80°C
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Caption: Workflow for the preparation of a Jak-IN-27 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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